Cas no 2172619-33-7 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid
• CAS No: 2172619-33-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6235162
• PubChem ID: 165546680
• Update Time: 2025-10-28

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid
• 2172619-33-7
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]but-2-enoic acid
• EN300-1488594

• Inchi： 1S/C25H28N2O5/c1-17(24(30)26-14-7-13-23(28)29)8-6-15-27-25(31)32-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,7,9-13,17,22H,6,8,14-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)/b13-7+
• InChI Key： FMGGITIEQAUFRP-NTUHNPAUSA-N
• SMILES： O(C(NCCCC(C(NC/C=C/C(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid (CAS No. 2172619-33-7): An Overview

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid (CAS No. 2172619-33-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Mtt)-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure and functional groups make it an essential building block in the development of novel drugs and biomaterials.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The Lys(Mtt) (lysine with a 4-methyltrityl protecting group) moiety further enhances the versatility of this compound by providing an additional point of functionalization. The combination of these groups results in a highly reactive and versatile intermediate that can be readily modified to create a wide range of bioactive compounds.

Recent studies have highlighted the potential applications of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid in various areas of biomedical research. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a precursor in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for the development of new antiviral drugs.

In another study, researchers at the University of California, San Francisco, explored the use of Fmoc-Lys(Mtt)-OH in the synthesis of targeted drug delivery systems. The compound was used to create nanoparticles that could selectively deliver therapeutic agents to cancer cells while minimizing toxicity to healthy tissues. The results showed that these nanoparticles significantly enhanced the efficacy and safety of chemotherapy, opening up new possibilities for cancer treatment.

The structural features of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid also make it an attractive candidate for use in protein engineering and biotechnology applications. The presence of multiple functional groups allows for precise control over the chemical modifications needed to create proteins with specific functions or properties. For example, a recent study published in *Nature Biotechnology* demonstrated the use of this compound in the creation of designer enzymes with enhanced catalytic activity and stability.

In addition to its applications in drug discovery and biotechnology, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid has also been explored for its potential use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have investigated the use of this compound as a building block for creating self-assembling nanostructures with unique optical and electronic properties. These nanostructures have potential applications in areas such as photovoltaics, sensors, and data storage devices.

The synthesis and purification of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid are well-documented in the literature. Common synthetic routes involve multi-step processes that include protection-deprotection strategies to ensure high yields and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize the final product and ensure its quality.

Despite its complexity, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid is commercially available from several specialized chemical suppliers. This availability has facilitated its widespread use in academic and industrial research settings, contributing to numerous breakthroughs in various fields.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobut-2-enoic acid (CAS No. 2172619-33-7) is a versatile and important compound with a wide range of applications in medicinal chemistry, biotechnology, materials science, and beyond. Its unique structural features and functional groups make it an indispensable tool for researchers working on the development of novel drugs, biomaterials, and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.